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Compound of Interest

Compound Name: Rosiptor

Cat. No.: B610560 Get Quote

Disclaimer: Rosiptor (also known as AQX-1125) is an investigational drug candidate for which

a specific Safety Data Sheet (SDS) is not publicly available. The following guidance is based

on general best practices for handling potent, biologically active small molecules in a research

setting and should be supplemented by a thorough risk assessment conducted by the user's

institution.

Rosiptor is a selective activator of the SH2 domain-containing inositol 5'-phosphatase 1

(SHIP1), a key regulator in the PI3K signaling pathway. As a potent modulator of a critical

cellular pathway, Rosiptor should be handled with care to avoid potential biological effects

from accidental exposure. Development of Rosiptor was halted after Phase 3 clinical trials for

interstitial cystitis/bladder pain syndrome did not meet their primary endpoint.[1][2]

Risk Assessment and Hierarchy of Controls
Given the lack of specific toxicity data, a conservative approach is warranted. Rosiptor should

be treated as a potentially hazardous compound. The hierarchy of controls should be applied to

minimize exposure:

Engineering Controls: The primary method for controlling exposure should be the use of

certified engineering controls.

Administrative Controls: These are procedural controls to further reduce the risk of exposure.
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Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls.

Engineering Controls:

Chemical Fume Hood: All manipulations of solid Rosiptor (e.g., weighing, preparing stock

solutions) that could generate dust should be performed in a certified chemical fume hood.

Biological Safety Cabinet (BSC): For cell-based assays involving Rosiptor, a Class II BSC

may be appropriate to protect both the user and the cell culture from contamination.

Administrative Controls:

Designated Work Area: Establish a designated area for handling Rosiptor.

Standard Operating Procedures (SOPs): Develop and follow SOPs for the safe handling and

disposal of Rosiptor.

Training: Ensure all personnel handling Rosiptor are trained on its potential hazards and the

required safety procedures.

Restricted Access: Limit access to areas where Rosiptor is handled and stored.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for various laboratory operations

involving Rosiptor.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving and

Unpacking

Safety glasses

with side shields

Single pair of

nitrile gloves
Laboratory coat

Not generally

required

Weighing of

Solid Compound
Safety goggles

Double-gloving

with nitrile gloves

Disposable gown

over laboratory

coat

N95 respirator

recommended

Preparation of

Stock Solutions

Safety goggles

and face shield

Double-gloving

with nitrile gloves

Disposable gown

over laboratory

coat

Not required if

performed in a

fume hood

Cell Culture and

In Vitro Assays

Safety glasses

with side shields

Single pair of

nitrile gloves
Laboratory coat

Not required if

performed in a

BSC

Spill Cleanup
Safety goggles

and face shield

Double-gloving

with nitrile gloves

Disposable gown

or coveralls

N95 respirator or

higher

Waste Disposal
Safety glasses

with side shields

Single pair of

nitrile gloves
Laboratory coat

Not generally

required

Experimental Protocol: Preparation of a Rosiptor
Stock Solution
This protocol outlines the steps for safely preparing a stock solution from powdered Rosiptor.

Preparation:

Don the appropriate PPE as outlined in the table above (safety goggles, double nitrile

gloves, disposable gown over a lab coat).

Set up a designated workspace within a certified chemical fume hood.

Assemble all necessary equipment (e.g., analytical balance, weigh paper, spatula, vials,

solvent, vortex mixer).
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Weighing:

Carefully weigh the desired amount of Rosiptor powder onto weigh paper using a tared

analytical balance inside the fume hood.

Avoid generating dust. Use gentle movements with the spatula.

Solubilization:

Carefully transfer the weighed powder into an appropriate vial.

Add the desired volume of solvent to the vial.

Securely cap the vial.

Mix the solution by vortexing until the solid is completely dissolved.

Labeling and Storage:

Clearly label the vial with the compound name, concentration, solvent, date, and your

initials.

Store the stock solution under the recommended conditions.

Decontamination and Cleanup:

Wipe down the work surface inside the fume hood with an appropriate cleaning agent.

Dispose of all contaminated materials (weigh paper, gloves, disposable gown) in the

designated hazardous waste container.

Remove PPE and wash hands thoroughly.

Disposal Plan
All Rosiptor waste must be disposed of as hazardous chemical waste in accordance with

institutional and local regulations.[3][4][5]

Solid Waste:
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Contaminated consumables (e.g., gloves, weigh paper, pipette tips, disposable gowns)

should be collected in a clearly labeled, sealed hazardous waste bag or container.

Unused or expired solid Rosiptor should be disposed of in its original container or a

securely sealed vial, placed within the solid hazardous waste container.

Liquid Waste:

Aqueous solutions containing Rosiptor should be collected in a designated, labeled

hazardous liquid waste container.

Avoid mixing with incompatible waste streams.

Sharps Waste:

Needles, syringes, or other sharps contaminated with Rosiptor should be disposed of in a

designated sharps container for hazardous chemical waste.

Visualizations
The following diagrams illustrate the workflow for safely handling Rosiptor and the decision-

making process for PPE selection.
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Safe Handling Workflow for Rosiptor

Preparation

Handling (in Fume Hood/BSC)

Post-Handling Waste Management

Conduct Risk Assessment

Gather Materials & PPE

Don Appropriate PPE

Weighing

Solubilization

Perform Experiment

Decontaminate Work Area Segregate Waste

Doff PPE

Wash Hands

Label Waste Containers

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Rosiptor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b610560?utm_src=pdf-body-img
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Decision Tree for Rosiptor

Start: Assess Task

Handling Solid Powder? Risk of Splash?

Handling Liquid

Working in Fume Hood?

Yes

High-Level PPE:
- Double Gloves

- Goggles & Face Shield
- Disposable Gown

- N95 Respirator

No (Not Recommended)

Medium-Level PPE:
- Double Gloves

- Goggles
- Disposable Gown

Yes

Standard Lab PPE:
- Single Gloves

- Safety Glasses
- Lab Coat

No

No Yes

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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